Ethyl 1,2-oxazolidine-5-carboxylate hydrochloride
Description
Ethyl 1,2-oxazolidine-5-carboxylate hydrochloride is a chemical compound which has gained attention in the scientific community due to its unique properties and potential applications in research. This compound is commonly referred to as EOCl and is a white crystalline powder. EOCl is a versatile compound that can be used in a variety of scientific research applications.
Scientific Research Applications
Organic Synthesis Intermediate
Ethyl isoxazolidine-5-carboxylate hydrochloride: is a valuable intermediate in organic synthesis. It can be utilized to construct a variety of complex molecules due to its reactive oxazolidine ring, which can undergo ring-opening reactions to form amino alcohols and other important building blocks for pharmaceuticals .
Pharmaceutical Research
This compound is used in pharmaceutical research for the synthesis of new drugs. Its structure is particularly useful in the development of antibiotics and antiviral agents, as the oxazolidine ring is a key feature in several antibiotic compounds .
Material Science
In material science, ethyl 1,2-oxazolidine-5-carboxylate hydrochloride can be used to modify the properties of polymers. By incorporating this compound into polymer chains, researchers can enhance the material’s thermal stability and mechanical strength .
Catalysis
The compound serves as a ligand in catalysis, particularly in asymmetric synthesis. It can help in creating chiral environments that are essential for producing enantiomerically pure substances, which are crucial in the pharmaceutical industry .
Agrochemical Research
In agrochemical research, ethyl isoxazolidine-5-carboxylate hydrochloride is explored for its potential use in the synthesis of herbicides and pesticides. Its ability to act as a precursor to various biologically active compounds makes it a candidate for developing new agrochemicals .
Light-Emitting Diode (LED) Technology
This compound has applications in organic light-emitting diode (OLED) technology. It can be used as an intermediate in the synthesis of organic compounds that emit light when an electric current is applied, which is fundamental in the development of OLED displays .
properties
IUPAC Name |
ethyl 1,2-oxazolidine-5-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3.ClH/c1-2-9-6(8)5-3-4-7-10-5;/h5,7H,2-4H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKFQCXZLWSMZIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCNO1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl isoxazolidine-5-carboxylate hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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